2-[2-[2-(4-Methoxyphenoxy)ethoxy]ethyl-methylamino]ethanol

• IUPAC Name: 2-[2-[2-(4-methoxyphenoxy)ethoxy]ethyl-methylamino]ethanol
• InChI: InChI=1S/C14H23NO4/c1-15(7-9-16)8-10-18-11-12-19-14-5-3-13(17-2)4-6-14/h3-6,16H,7-12H2,1-2H3
• InChI Key: YHUFXDWVLFXSMY-UHFFFAOYSA-N
• Canonical SMILES: CN(CCO)CCOCCOC1=CC=C(C=C1)OC
• Molecular Formula: C14H23NO4
• Molecular Weight: 269.34 g/mol

Description

2-[2-[2-(4-Methoxyphenoxy)ethoxy]ethyl-methylamino]ethanol is an organic compound with a complex structure that includes both ether and amino functionalities. This compound is known for its applications in various fields, including chemistry, biology, and industry, due to its unique chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[2-[2-(4-Methoxyphenoxy)ethoxy]ethyl-methylamino]ethanol typically involves multiple steps. One common method starts with the reaction of 4-methoxyphenol with ethylene oxide to form 2-(4-methoxyphenoxy)ethanol. This intermediate is then reacted with another equivalent of ethylene oxide to produce 2-[2-(4-methoxyphenoxy)ethoxy]ethanol. Finally, this compound is reacted with methylamine under controlled conditions to yield this compound .

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The reactions are typically carried out in large reactors with precise control over temperature, pressure, and reaction time to ensure high yield and purity. The use of catalysts and solvents may also be optimized to enhance the efficiency of the process .

Chemical Reactions Analysis

Types of Reactions

2-[2-[2-(4-Methoxyphenoxy)ethoxy]ethyl-methylamino]ethanol can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding aldehydes or carboxylic acids.

Reduction: Reduction reactions can convert it into simpler alcohols or amines.

Substitution: The ether and amino groups can participate in substitution reactions, leading to the formation of new derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Reagents like alkyl halides or acyl chlorides can be used under basic or acidic conditions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield aldehydes or carboxylic acids, while substitution reactions can produce a variety of ether or amine derivatives .

Scientific Research Applications

2-[2-[2-(4-Methoxyphenoxy)ethoxy]ethyl-methylamino]ethanol has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: This compound can be used in the study of biochemical pathways and enzyme interactions.

Industry: It is used in the production of polymers, surfactants, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 2-[2-[2-(4-Methoxyphenoxy)ethoxy]ethyl-methylamino]ethanol involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context in which the compound is used .

Comparison with Similar Compounds

Similar Compounds

2-[2-(Dimethylamino)ethoxy]ethanol: This compound has similar ether and amino functionalities but lacks the methoxyphenoxy group.

2-(2-(2-Methoxyethoxy)ethoxy)ethanol: This compound is structurally similar but does not contain the amino group.

Uniqueness

2-[2-[2-(4-Methoxyphenoxy)ethoxy]ethyl-methylamino]ethanol is unique due to its combination of ether, amino, and methoxyphenoxy groups. This unique structure imparts specific chemical and biological properties that are not found in other similar compounds .